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Compound of Interest

Compound Name: Vertilmicin sulfate

Cat. No.: B12370549

Vertilmicin Sulfate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vertilmicin sulfate is a novel semisynthetic aminoglycoside antibiotic. This document provides
a comprehensive technical guide on its core properties, including its CAS number and
molecular weight, and delves into its antibacterial activity. As specific detailed experimental
protocols and signaling pathways for Vertilmicin sulfate are not extensively published, this
guide presents established protocols for similar aminoglycosides and illustrates the generally
accepted mechanism of action for this class of antibiotics.

Core Properties of Vertilmicin Sulfate

Property Value Reference
CAS Number 857468-21-4
Molecular Weight 489.614 g/mol

Antibacterial Activity

Vertilmicin has demonstrated potent in vivo activity against a range of Gram-positive and Gram-
negative bacteria. Its efficacy, measured as the 50% effective dose (EDso), has been compared
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to other aminoglycosides such as netilmicin, gentamicin, and verdamicin.

In Vivo Efficacy of Vertilmicin

Bacterial Strain Vertilmicin EDso (mg/kg)
Escherichia coli ATCC 25922 0.82
Escherichia coli 9612 0.67
Escherichia coli 1515 0.63
Klebsiella pneumoniae 12 0.29
Klebsiella pneumoniae 14 0.18
Staphylococcus aureus ATCC 29213 0.25
Staphylococcus aureus 9344 0.99
Staphylococcus aureus 15 0.70
Enterococcus faecalis ATCC 29212 7.11
Enterococcus faecalis HH22 4.35

Mechanism of Action

As a member of the aminoglycoside class of antibiotics, Vertilmicin sulfate is presumed to
exert its antibacterial effect by inhibiting protein synthesis in susceptible bacteria. This
mechanism involves several key steps:

e Binding to the 30S Ribosomal Subunit: Aminoglycosides bind to the 16S rRNA within the 30S
ribosomal subunit.

« Interference with Protein Synthesis Initiation: This binding can block the formation of the
initiation complex, preventing the start of protein synthesis.

 Induction of MRNA Misreading: The binding of the antibiotic can cause misreading of the
MRNA codon, leading to the incorporation of incorrect amino acids into the growing
polypeptide chain.
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e Inhibition of Translocation: The movement of the ribosome along the mRNA can be inhibited,
further disrupting protein synthesis.

e Premature Termination: The antibiotic can cause the premature release of the ribosomal
complex from the mRNA.

These actions collectively lead to the production of non-functional or truncated proteins,
ultimately resulting in bacterial cell death.
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 To cite this document: BenchChem. [Vertilmicin sulfate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370549#vertiimicin-sulfate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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